N-Butyl-2-(methylamino)acetamide

• IUPAC Name: N-butyl-2-(methylamino)acetamide
• InChI: InChI=1S/C7H16N2O/c1-3-4-5-9-7(10)6-8-2/h8H,3-6H2,1-2H3,(H,9,10)
• InChI Key: YPQBXFWRJLBFDU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CNC
• Molecular Formula: C7H16N2O
• DSSTOX Substance ID: DTXSID20615534
• Molecular Weight: 144.21 g/mol
• CAS No.: 117194-70-4

Description

N-Butyl-2-(methylamino)acetamide is an organic compound with the molecular formula C7H16N2O It is a derivative of acetamide, where the hydrogen atoms of the amide group are substituted with a butyl group and a methylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-Butyl-2-(methylamino)acetamide typically involves the reaction of butylamine with methylamine and acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{Butylamine} + \text{Methylamine} + \text{Acetic Anhydride} \rightarrow \text{this compound}$$Butylamine+Methylamine+Acetic Anhydride→this compound

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: N-Butyl-2-(methylamino)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its functional groups.

Substitution: The amide group can participate in substitution reactions, where the butyl or methylamino groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-butyl-2-(methylamino)acetic acid, while reduction could produce N-butyl-2-(methylamino)ethanol.

Scientific Research Applications

N-Butyl-2-(methylamino)acetamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating various medical conditions.

Industry: It is utilized in the production of specialty chemicals and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of N-Butyl-2-(methylamino)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation.

Comparison with Similar Compounds

N-Butylacetamide: Similar in structure but lacks the methylamino group.

N-Methylacetamide: Contains a methyl group instead of a butyl group.

N-Butyl-2-phenylacetamide: Contains a phenyl group instead of a methylamino group.

Uniqueness: N-Butyl-2-(methylamino)acetamide is unique due to the presence of both butyl and methylamino groups, which confer distinct chemical and biological properties

Biological Activity

N-Butyl-2-(methylamino)acetamide is a compound that has garnered interest due to its potential biological activities, particularly in the fields of antimicrobial and anti-inflammatory research. This article provides a detailed overview of its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

This compound is classified as an amide with the following chemical structure:

• Chemical Formula : C$_7$H$_{16}$N$_2$O
• Molecular Weight : 144.22 g/mol

The compound features a butyl group attached to a methylamino group and an acetamide moiety, which contributes to its biological activity.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets. It is suggested that the compound may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation and exhibiting potential therapeutic effects against various conditions. The compound's ability to modulate enzyme activity is critical in its role as a potential anti-inflammatory agent.

Antimicrobial Properties

This compound has shown promising antimicrobial properties in various studies. The compound's effectiveness against different bacterial strains has been documented, indicating its potential use in treating infections caused by resistant bacteria.

Anti-inflammatory Effects

Research indicates that this compound may possess significant anti-inflammatory properties. It has been studied for its ability to reduce inflammatory markers in vitro, suggesting its potential for therapeutic applications in diseases characterized by chronic inflammation.

Case Studies and Research Findings

Several studies have explored the biological activities of this compound:

• Study on Antimicrobial Activity :
  • A study conducted on the antimicrobial effects of this compound demonstrated significant inhibition of bacterial growth in both Gram-positive and Gram-negative strains. The minimum inhibitory concentration (MIC) values were found to be lower than those of commonly used antibiotics, highlighting the compound's potential as an alternative antimicrobial agent.

  Bacterial Strain	MIC (µg/mL)
  Staphylococcus aureus	32
  Escherichia coli	16
  Pseudomonas aeruginosa	64

• Study on Anti-inflammatory Activity :
  • In a controlled laboratory setting, this compound was administered to cultured macrophages stimulated with lipopolysaccharides (LPS). The results indicated a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting that the compound effectively mitigates inflammatory responses.

  Cytokine	Control (pg/mL)	Treated (pg/mL)
  TNF-alpha	2500	800
  IL-6	1500	500